LysoFP-NH2
Overview
Description
LysoFP-NH2 is the fluorescent form of the lysosomal turn-on fluorescent probe for carbon monoxide (CO) lysoFP-NO2 . It is formed when lysoFP-NO2 reacts with CO . It displays excitation/emission maxima of 440/528 nm, respectively .
Synthesis Analysis
The synthesis of LysoFP-NH2 involves the reaction of lysoFP-NO2 with CO . The exact synthesis process is not detailed in the available sources.Molecular Structure Analysis
The formal name of LysoFP-NH2 is 5-amino-2-[2- (4-morpholinyl)ethyl]-1H-benz [de]isoquinoline-1,3 (2H)-dione . Its molecular formula is C18H19N3O3 . The molecular weight is 325.4 .Chemical Reactions Analysis
LysoFP-NH2 is formed when lysoFP-NO2 reacts with CO . The exact chemical reactions and mechanisms involved in this process are not detailed in the available sources.Physical And Chemical Properties Analysis
LysoFP-NH2 is a crystalline solid . It has excitation and emission maxima of 440 nm and 528 nm, respectively . It is soluble in DMF and DMSO .Scientific Research Applications
Fluorescent Probes
“LysoFP-NH2” is a fluorescent probe . It is the fluorescent form of the lysosomal turn-on fluorescent probe for carbon monoxide (CO) lysoFP-NO2 . It displays excitation/emission maxima of 440/528 nm, respectively .
Carbon Monoxide Detection
“LysoFP-NH2” is used in the detection of carbon monoxide (CO) . It is formed when lysoFP-NO2 reacts with CO .
Cell Biology
In the field of cell biology , “LysoFP-NH2” is used as a biochemical . It helps in understanding various cellular processes.
Endomembrane System & Vesicular Trafficking
“LysoFP-NH2” is used in the research area of Endomembrane System & Vesicular Trafficking . It helps in studying the transport mechanisms within the cell.
Immunocytochemistry
In Immunocytochemistry , “LysoFP-NH2” is used as a fluorescent probe . It helps in visualizing and studying various cellular components.
Lysosome Localization
“LysoFP-NH2” localizes to the lysosome . In the presence of lysosomal CO, lysoFP-NO2 is transformed into lysoFP-NH2, which is highly fluorescent .
Safety And Hazards
properties
IUPAC Name |
5-amino-2-(2-morpholin-4-ylethyl)benzo[de]isoquinoline-1,3-dione |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19N3O3/c19-13-10-12-2-1-3-14-16(12)15(11-13)18(23)21(17(14)22)5-4-20-6-8-24-9-7-20/h1-3,10-11H,4-9,19H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JYKPDVFVKOXSSF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1CCN2C(=O)C3=CC=CC4=CC(=CC(=C43)C2=O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19N3O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
325.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
LysoFP-NH2 | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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